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Compound of Interest

Compound Name: Ravenine

Cat. No.: B120983

Essential Safety and Handling Guide for Ravenine

Disclaimer: This document provides a summary of essential safety and handling information for
Ravenine, an alkaloid isolated from the root bark of Dictamnus dasycarpus.[1] While Ravenine
Is a known compound, comprehensive toxicological data is not widely available. Therefore, the
following guidelines are based on the known properties of Ravenine and general safety
protocols for handling potent and cytotoxic compounds.[2][3][4] All laboratory personnel must
consult their institution's safety policies and conduct a thorough risk assessment before
handling this substance.[5][6][7]

Chemical and Physical Properties

The known properties of Ravenine are summarized in the table below. This information is
critical for understanding its behavior and for developing appropriate handling procedures.
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Property Value Source
CAS Number 20105-22-0 [8]
Molecular Formula C15H17NO2 [9][10]
Molecular Weight 243.30 g/mol [9][10]
Appearance Solid [11][12]
Melting Point 120-121°C [8][10]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [13]
Acetate, DMSO

Storage Desiccate at -20°C [13]

Personal Protective Equipment (PPE)

Due to the potent nature of alkaloids, a stringent PPE protocol is mandatory to prevent
exposure through inhalation, skin contact, or ingestion.[3][4][14]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.chemicalbook.com/ProductChemicalPropertiesCB32681248_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Ravenine
https://www.echemi.com/products/pd180521130478-ravenine.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ravenine
https://www.echemi.com/products/pd180521130478-ravenine.html
https://www.spectrumchemical.com/media/sds/C1056_AGHS.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-488804.pdf
https://www.chemicalbook.com/ProductChemicalPropertiesCB32681248_EN.htm
https://www.echemi.com/products/pd180521130478-ravenine.html
https://www.biocrick.com/Ravenine-BCN6666.html
https://www.biocrick.com/Ravenine-BCN6666.html
https://www.tru.ca/risk-management-services/safety/safety-programs/work/cytotoxic.html
https://www.hse.gov.uk/healthservices/safe-use-cytotoxic-drugs.htm
https://apps.worcsacute.nhs.uk/KeyDocumentPortal/Home/DownloadFile/4375
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

PPE Category Required Equipment Specifications

Two pairs of nitrile gloves.
Hand Protection Double gloves Change outer gloves

frequently.

A fully buttoned lab coat and a
Body Protection Lab coat, disposable gown disposable, fluid-resistant

gown with cuffs.

Chemical splash goggles. A

full-face shield is required

Eye and Face Protection Safety goggles, face shield ) )
when there is a risk of
splashing.
A fit-tested N95 or higher-rated
) ) ] ) respirator should be used
Respiratory Protection N95 or higher respirator

when handling the powder

form of Ravenine.

Operational Plan: Handling and Storage
All handling of Ravenine should occur within a designated controlled area.

o Engineering Controls: All work with solid or dissolved Ravenine must be conducted in a
certified chemical fume hood or a biological safety cabinet to minimize inhalation exposure.

[3]

o Labeling: All containers of Ravenine must be clearly labeled with the chemical name,
concentration, and appropriate hazard warnings.[15]

o Storage: Store Ravenine in a locked, dedicated, and well-ventilated area at -20°C, away
from incompatible materials such as strong oxidizing agents.[13]

Disposal Plan

Chemical waste must be segregated, labeled, and disposed of according to institutional and
regulatory guidelines.[16][17][18]
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» Solid Waste: All solid waste contaminated with Ravenine, including used PPE and weighing
papers, must be collected in a designated, labeled hazardous waste container.

» Liquid Waste: Liquid waste containing Ravenine should be collected in a sealed, labeled,
and leak-proof container. Do not dispose of Ravenine solutions down the drain.[17][18]

» Disposal Method: All Ravenine waste is considered hazardous and must be disposed of
through a licensed hazardous waste management company, likely via high-temperature
incineration.[16][19]

Experimental Protocol: Preparation of a 10 mM
Ravenine Stock Solution in DMSO

This protocol outlines the steps for safely preparing a stock solution of Ravenine.
e Preparation:
o Don all required PPE as specified in the table above.

o Prepare the workspace within a chemical fume hood by laying down absorbent, plastic-
backed pads.

o Assemble all necessary equipment: analytical balance, weighing paper, spatula,
microcentrifuge tubes, and calibrated pipettes.

e Weighing:
o Tare the analytical balance with a piece of weighing paper inside.

o Carefully weigh out the desired amount of Ravenine powder. For example, to prepare 1
mL of a 10 mM solution, weigh 2.433 mg of Ravenine.

o Record the exact weight.

¢ Solubilization:
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o Carefully transfer the weighed Ravenine powder into an appropriately sized
microcentrifuge tube.

o Using a calibrated pipette, add the calculated volume of DMSO to the tube. For 1 mL of a
10 mM solution from 2.433 mg of Ravenine, add 1 mL of DMSO.

o Cap the tube securely and vortex until the solid is completely dissolved.

e Labeling and Storage:

o Clearly label the tube with "Ravenine,” the concentration (10 mM in DMSO), the date of
preparation, and your initials.

o Store the stock solution at -20°C in a designated and locked storage container.

e Cleanup:

o Dispose of all contaminated materials (weighing paper, pipette tips, absorbent pads) in the

designated solid hazardous waste container.

o Wipe down the interior of the fume hood and any equipment used with an appropriate
cleaning agent.

Visualizations

The following diagrams illustrate key workflows for handling Ravenine safely.

Preparation Handling Disposal
Don PPE Prepare Fume Hood Assemble Equipment Weigh Ravenine Dissolve in Solvent g L abel and Store Solution Collect Contaminated Waste gt Decontaminate Work Area s Dispose via Hazardous Waste Program

Click to download full resolution via product page

Caption: Workflow for the safe handling and preparation of Ravenine solutions.
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Caption: Logical pathway for the proper disposal of Ravenine-contaminated waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Ravenine | Alkaloids | 20105-22-0 | Invivochem [invivochem.com]

. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nim.nih.gov]
. Cytotoxic Drug Safety [tru.ca]

. hse.gov.uk [hse.gov.uk]

. Ten Tips for Handling Hazardous Chemicals in a Lab | Lab Manager [labmanager.com]

. thesafetygeek.com [thesafetygeek.com]

°
~ (o)) &) EaN w N -

. Tips for Hazardous Chemical Handling | Technical Safety Services [techsafety.com]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b120983?utm_src=pdf-body-img
https://www.benchchem.com/product/b120983?utm_src=pdf-body
https://www.benchchem.com/product/b120983?utm_src=pdf-custom-synthesis
https://www.invivochem.com/product/V96525
https://pmc.ncbi.nlm.nih.gov/articles/PMC4324350/
https://www.tru.ca/risk-management-services/safety/safety-programs/work/cytotoxic.html
https://www.hse.gov.uk/healthservices/safe-use-cytotoxic-drugs.htm
https://www.labmanager.com/ten-tips-for-handling-hazardous-chemicals-in-a-lab-29268
https://thesafetygeek.com/handling-hazardous-chemicals-in-a-laboratory-setting-a-comprehensive-guide/
https://techsafety.com/blog/tips-for-hazardous-chemical-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

8. Ravenine CAS#: 20105-22-0 [chemicalbook.com]

9. Ravenine | C15H17NO2 | CID 21763830 - PubChem [pubchem.ncbi.nim.nih.gov]
e 10. echemi.com [echemi.com]

e 11. spectrumchemical.com [spectrumchemical.com]

e 12. datasheets.scbt.com [datasheets.scbt.com]

e 13. Ravenine | CAS:20105-22-0 | Alkaloids | High Purity | Manufacturer BioCrick
[biocrick.com]

e 14. apps.worcsacute.nhs.uk [apps.worcsacute.nhs.uk]

e 15, Isu.edu [Isu.edu]

e 16. What is Chemical Waste & How Is It Disposed? | Stericycle UK [stericycle.co.uk]
e 17. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]

o 18. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

e 19. sbnsoftware.com [sbnsoftware.com]

» To cite this document: BenchChem. [Personal protective equipment for handling Ravenine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120983#personal-protective-equipment-for-handling-
ravenine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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